Cas no 946267-83-0 (1-(2,5-dimethylphenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one)

• Product name: 1-(2,5-dimethylphenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one
• CAS No: 946267-83-0
• MF: C₂₃H₂₅N₃O₅
• MW: 423.46170592308
• CID: 5459126

1-(2,5-dimethylphenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one
• 2-Pyrrolidinone, 1-(2,5-dimethylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-
• 1-(2,5-dimethylphenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

• Inchi： 1S/C23H25N3O5/c1-13-6-7-14(2)17(8-13)26-12-16(11-20(26)27)23-24-22(25-31-23)15-9-18(28-3)21(30-5)19(10-15)29-4/h6-10,16H,11-12H2,1-5H3
• InChI Key： BFCALHQWPGCLCT-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=CC=C2C)CC(C2ON=C(C3=CC(OC)=C(OC)C(OC)=C3)N=2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2,5-dimethylphenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

Introduction to 1-(2,5-dimethylphenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS No. 946267-83-0)

1-(2,5-dimethylphenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one, identified by the CAS number 946267-83-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes a pyrrolidinone core linked to an oxadiazole moiety. The presence of aromatic rings substituted with methyl and methoxy groups further enhances its chemical complexity and potential biological activity.

The structural composition of 1-(2,5-dimethylphenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one positions it as a promising candidate for further exploration in drug discovery. The oxadiazole ring is known for its role in various bioactive molecules due to its ability to modulate enzyme activity and interact with biological targets. In particular, the 1,2,4-oxadiazole scaffold has been extensively studied for its potential applications in treating neurological disorders, inflammation, and infectious diseases. The pyrrolidinone component adds another layer of functionality, contributing to the compound's solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with biological targets. Studies suggest that 1-(2,5-dimethylphenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one may exhibit inhibitory effects on certain kinases and transcription factors implicated in cancer progression. The methoxy-substituted aromatic rings are particularly noteworthy for their potential to engage in hydrogen bonding and π-stacking interactions with protein surfaces.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 3-(3,4,5-trimethoxyphenyl) group at the 4-position of the oxadiazole ring is a critical step that influences the overall pharmacological profile of the molecule. Researchers have employed advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions to achieve high yields and purity levels. These methods not only streamline the synthesis process but also allow for the introduction of additional functional groups without compromising structural integrity.

In vitro studies have begun to uncover the pharmacological potential of 1-(2,5-dimethylphenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one. Initial experiments have demonstrated its ability to inhibit the growth of certain cancer cell lines by disrupting key signaling pathways. The compound's dual functionality—combining the bioactive oxadiazole and pyrrolidinone moieties—makes it a versatile scaffold for developing novel therapeutic agents. Further research is ongoing to optimize its pharmacokinetic properties and explore its efficacy in preclinical models.

The methoxy groups on the aromatic rings are particularly interesting from a chemical biology perspective. These substituents can influence metabolic stability and target specificity by altering electronic distributions and steric hindrance. Computational studies have shown that variations in methoxy group positioning can significantly impact binding affinity and receptor interaction. This knowledge is being leveraged to design derivatives with enhanced therapeutic potential.

The development of new drug candidates relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. 1-(2,5-dimethylphenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one exemplifies how structural innovation can lead to novel pharmacological entities with significant therapeutic implications. As research progresses，this compound will continue to be a focal point for investigating new treatment modalities across various disease areas.

Future directions in the study of 1-(2，5-dimethylphenyl)-4，3-(3，4，5-trimethoxyphenyl)-1，2，4-oxadiazol－5－yIpyrrolidin－2-one include exploring its interactions with complex biological systems and evaluating its potential as an adjuvant therapy alongside existing treatments。The integration of high-throughput screening technologies will accelerate the identification of lead compounds derived from this scaffold，while advances in synthetic methodologies will enable more efficient production at scale。